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Compound Focus: Salclobuzate sodium

CAS No.: 387825-07-2

Cat. No.: S8757776

Core Chemical and Regulatory Data

The table below summarizes the key identified properties of Salclobuzate Sodium:

Property Detail

Name Salclobuzate Sodium (USAN) [1]
Chemical Formula C11H11CINOa4 - Na [1]

Molecular Weight 279.65 g/mol [1]

CAS Registry Number 387825-07-2 [1]

Therapeutic Efficacy Oral Absorption Promoter [1]

Proposed Mechanism and Research Context

While specific signaling pathways for Salclobuzate sodium are not detailed in the available literature, its
defined role as an oral absorption promoter suggests it functions by enhancing drug uptake in the

gastrointestinal tract [1].
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The diagram below outlines the general workflow for classifying sodium channel inhibitors, which is a
relevant area of ion channel pharmacology. This may provide useful methodological context for related

research.
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This process involves profiling biophysical properties (e.g., state-dependent affinity, onset/offset kinetics)
and key chemical properties (e.g., lipophilicity, aromaticity) to classify compounds into distinct inhibitory

types that correlate with therapeutic applications [2].

Suggestions for Further Research

To gather the in-depth data required for your whitepaper, I suggest these pathways:

o Specialized Scientific Databases: Conduct a targeted search for Salclobuzate sodiumon
platforms like SciFinder-n or Reaxys, which often contain more detailed pharmacological data from
patent and journal sources not fully indexed by general web searches.

¢ Patent Analysis: As an USAN-approved compound, its primary data may be found within
pharmaceutical patents. These documents typically contain extensive experimental sections on
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synthesis, biological activity, and often, preclinical pharmacokinetics.
e Expanded Literature Review: Broen your search to review articles on oral absorption
enhancers. While they may not mention Salclobuzate sodium specifically, they can provide crucial

information on the common mechanisms, experimental methodologies, and key assays used in this
field.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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